Cas no 1806959-27-2 (Ethyl 3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1806959-27-2
• MF: C₁₁H₁₁F₂N₃O₂
• MW: 255.220749139786
• CID: 4877525
• Update Time: 2025-06-08

Ethyl 3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C11H11F2N3O2/c1-2-18-11(17)9-7(4-15)6(3-14)8(5-16-9)10(12)13/h5,10H,2,4,15H2,1H3
• InChI Key： FAIQHPVMZJDSOV-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)OCC)C(CN)=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 0.6
• Topological Polar Surface Area: 89

Additional information on Ethyl 3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate

Ethyl 3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate: A Comprehensive Overview

Ethyl 3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate, with CAS No. 1806959-27-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring structure, which serves as a versatile scaffold for various functional groups. The presence of an aminomethyl group at position 3, a cyano group at position 4, and a difluoromethyl group at position 5 imparts unique chemical and biological properties to the molecule. These features make it a promising candidate for applications in drug discovery, agrochemicals, and advanced materials.

The synthesis of Ethyl 3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Recent advancements in catalytic methods have enabled the efficient construction of this compound, leveraging transition metal catalysts such as palladium and copper. These methods not only improve yield but also reduce the environmental footprint of the synthesis process. The use of green chemistry principles in the synthesis has been a focal point of recent research, aligning with global efforts to promote sustainable chemical manufacturing.

In terms of pharmacological applications, Ethyl 3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate has shown potential as a lead compound in anti-tumor drug development. Studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation, such as cyclin-dependent kinases (CDKs). The cyano group at position 4 plays a critical role in enhancing the compound's bioavailability and stability within biological systems. Furthermore, its interaction with cellular receptors has been studied using computational modeling techniques, providing insights into its mechanism of action.

The environmental impact of Ethyl 3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate has also been a subject of interest. Research indicates that the compound exhibits low toxicity to aquatic organisms under controlled conditions, suggesting its potential use in agrochemical formulations without posing significant risks to ecosystems. However, further studies are required to assess its long-term effects on soil microbiota and terrestrial organisms.

In conclusion, Ethyl 3-(aminomethyl)-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate represents a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an attractive target for both academic and industrial research. As advancements in synthetic methodologies and computational modeling continue to evolve, the potential for this compound to contribute to innovative solutions in medicine and materials science remains vast.